Cas no 1780228-28-5 (3-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}propanoic acid)

• Product Name: 3-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}propanoic acid
• CAS No: 1780228-28-5
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 5907949
• PubChem ID: 84665439
• Update Time: 2025-06-12

3-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}propanoic acid
• 1780228-28-5
• EN300-1139015
• 3-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}propanoic acid

• Inchi： 1S/C10H14N2O2/c1-12-9(5-6-10(13)14)7-3-2-4-8(7)11-12/h2-6H2,1H3,(H,13,14)
• InChI Key： CNONYTFULUAMGH-UHFFFAOYSA-N
• SMILES： OC(CCC1=C2C(CCC2)=NN1C)=O

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.1Ų

Additional information on 3-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}propanoic acid

Comprehensive Overview of 3-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}propanoic acid (CAS No. 1780228-28-5)

3-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}propanoic acid (CAS No. 1780228-28-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound belongs to the class of cyclopentapyrazole derivatives, which are known for their versatility in drug discovery and development. The presence of a propanoic acid moiety in its structure further enhances its reactivity, making it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for cyclopentapyrazole-based compounds has surged, driven by their potential therapeutic benefits. Researchers are particularly interested in exploring the anti-inflammatory and analgesic properties of such derivatives. The compound 3-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}propanoic acid is no exception, as its structural features suggest it could interact with key biological targets, such as cyclooxygenase (COX) enzymes, which are pivotal in inflammation pathways.

The synthesis of CAS No. 1780228-28-5 involves multi-step organic reactions, including cyclization and functional group transformations. These processes are meticulously optimized to ensure high yield and purity, which are critical for its application in medicinal chemistry. The compound's molecular weight and solubility profile also make it suitable for formulation studies, a topic of great interest in drug delivery research.

One of the most frequently searched questions in the context of cyclopentapyrazole derivatives is their role in personalized medicine. With advancements in AI-driven drug discovery, compounds like 3-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}propanoic acid are being screened for their compatibility with biomarkers associated with specific diseases. This aligns with the growing trend of precision medicine, where treatments are tailored to individual genetic profiles.

Another hot topic is the sustainability of synthetic routes for such compounds. Researchers are increasingly focusing on green chemistry principles to minimize environmental impact. The synthesis of CAS No. 1780228-28-5 is no exception, with efforts underway to reduce waste and energy consumption. This resonates with the broader scientific community's push toward eco-friendly pharmaceuticals.

From a commercial perspective, 3-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}propanoic acid is available through specialized chemical suppliers who cater to the research and development sector. Its pricing and availability are often discussed in forums dedicated to organic synthesis and pharmaceutical intermediates. The compound's stability under various storage conditions is another point of interest for laboratories handling it.

In summary, 3-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}propanoic acid (CAS No. 1780228-28-5) represents a promising candidate for further exploration in drug development and biochemical research. Its structural uniqueness, combined with the growing emphasis on sustainable synthesis and personalized medicine, positions it as a compound of significant scientific and commercial value. As research progresses, it is likely to feature prominently in discussions about next-generation therapeutics.